![molecular formula C17H12FN3O B2995910 (E)-3-(4-fluorophenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile CAS No. 476279-60-4](/img/structure/B2995910.png)
(E)-3-(4-fluorophenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile
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Description
(E)-3-(4-fluorophenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C17H12FN3O and its molecular weight is 293.301. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Organic Compounds
Researchers have developed methods for synthesizing new derivatives incorporating benzimidazole and fluorophenyl groups. These compounds show promise in areas such as photostability, emission properties, and potential antibacterial activities. For example, the synthesis of new Y-shaped fluorophores with an imidazole core demonstrated excellent photostabilities and intense emission maxima, suggesting applications in optical materials and sensors (Gulsiye Ozturk et al., 2012). Furthermore, compounds synthesized from benzimidazole derivatives have been studied for their corrosion inhibition properties, indicating their potential in material science and engineering (P. Ammal et al., 2018).
Photophysical Properties and Applications
The compound's derivatives have been explored for their unique photophysical properties, such as aggregation-induced fluorescence emission, which can be utilized in the development of new optical devices and materials. For instance, a novel carbazole derivative containing a fluorobenzene unit displayed aggregation-induced emission properties, highlighting its utility in creating materials with variable solid-state fluorescence emissions and potential applications in optoelectronics and photonics (Huichao Zhu et al., 2018).
Antimicrobial and Antibacterial Research
Some synthesized fluorinated benzothiazolo imidazole compounds exhibited promising antimicrobial activity, suggesting their potential in developing new antibacterial agents. This research direction emphasizes the importance of structural modifications in enhancing biological activity and exploring new therapeutic agents (B. Sathe et al., 2011).
Material Science and Corrosion Inhibition
Derivatives of the compound have been assessed for their corrosion inhibition ability towards mild steel in acidic environments. These studies are crucial for understanding the chemical's potential in protecting industrial materials and infrastructure from corrosion, which has significant implications for material longevity and safety (P. Ammal et al., 2018).
properties
IUPAC Name |
(Z)-3-(4-fluorophenyl)-3-hydroxy-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12FN3O/c1-21-15-5-3-2-4-14(15)20-17(21)13(10-19)16(22)11-6-8-12(18)9-7-11/h2-9,22H,1H3/b16-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOZSZEIPBLASSR-SSZFMOIBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1C(=C(C3=CC=C(C=C3)F)O)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C2=CC=CC=C2N=C1/C(=C(/C3=CC=C(C=C3)F)\O)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.